Cas no 117928-85-5 (2(1H)-Quinoxalinone,1-[3-(dimethylamino)propyl]-6-methoxy-3-(phenylmethyl)-)

• Product Name: 2(1H)-Quinoxalinone,1-[3-(dimethylamino)propyl]-6-methoxy-3-(phenylmethyl)-
• CAS No: 117928-85-5
• MF: C₂₁H₂₅N₃O₂
• MW: 351.442105054855
• CID: 145467
• PubChem ID: 3088397
• Update Time: 2025-04-19

2(1H)-Quinoxalinone,1-[3-(dimethylamino)propyl]-6-methoxy-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,1-[3-(dimethylamino)propyl]-6-methoxy-3-(phenylmethyl)-
• 3-benzyl-1-[3-(dimethylamino)propyl]-6-methoxyquinoxalin-2-one
• 117928-85-5
• BRN 5356535
• 2(1H)-Quinoxalinone, 1-(3-(dimethylamino)propyl)-6-methoxy-3-(phenylmethyl)-
• 3-Benzyl-1-(3-(dimethylamino)propyl)-6-methoxy-2(1H)-quinoxalinone
• 2(1H)-Quinoxalinone, 3-benzyl-1-(3-(dimethylamino)propyl)-6-methoxy-
• DTXSID70151957

• Inchi： 1S/C21H25N3O2/c1-23(2)12-7-13-24-20-11-10-17(26-3)15-18(20)22-19(21(24)25)14-16-8-5-4-6-9-16/h4-6,8-11,15H,7,12-14H2,1-3H3
• InChI Key： LJLGUXODIGEIOR-UHFFFAOYSA-N
• SMILES： O=C1C(CC2C=CC=CC=2)=NC2C=C(C=CC=2N1CCCN(C)C)OC

Computed Properties

• Exact Mass: 351.19485
• Monoisotopic Mass: 351.194677
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.1
• XLogP3: 2.8

Experimental Properties

• Density: 1.12
• Boiling Point: 518.7°C at 760 mmHg
• Flash Point: 267.5°C
• Refractive Index: 1.582
• PSA: 45.14